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Compound of Interest

Compound Name: AC-90179

Cat. No.: B1662165

Introduction

AC-90179, with the full chemical name 2-(4-Methoxyphenyl)-N-(4-methyl-benzyl)-N-(1-methyl-
piperidin-4-yl)-acetamide hydrochloride, is a selective Serotonin 2A (5-HT2A) receptor inverse
agonist.[1][2] It demonstrates high potency for the 5-HT2A receptor and also exhibits
antagonism at 5-HT2C receptors.[1][2] Notably, AC-90179 lacks significant affinity for
Dopamine D2 and Histamine H1 receptors, which are often associated with dose-limiting side
effects in other antipsychotic medications.[1][2] Its pharmacological profile suggests potential
therapeutic applications for psychosis.[1][2]

These application notes provide a summary of reported dosages and detailed protocols for the
use of AC-90179 in preclinical rodent models based on published literature.

Mechanism of Action: 5-HT2A Receptor Inverse
Agonism

AC-90179 functions as an inverse agonist at the 5-HT2A receptor. Unlike a neutral antagonist
that simply blocks agonist binding, an inverse agonist binds to the same receptor and reduces
its constitutive (baseline) activity. The 5-HT2A receptor, a G-protein coupled receptor (GPCR),
is linked to the Gg/11 signaling pathway. Basal activity of this receptor leads to a certain level of
downstream signaling. By reducing this activity, AC-90179 effectively dampens the entire
signaling cascade, which is implicated in the mechanism of action for atypical antipsychotic
drugs.[1][2][3]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1662165?utm_src=pdf-interest
https://www.benchchem.com/product/b1662165?utm_src=pdf-body
https://www.researchgate.net/publication/8601826_Pharmacological_Characterization_of_AC-90179_2-4-Methoxyphenyl-N-4-methyl-benzyl-N-1-methyl-piperidin-4-yl-acetamide_Hydrochloride_A_Selective_Serotonin_2A_Receptor_Inverse_Agonist
https://pubmed.ncbi.nlm.nih.gov/15102927/
https://www.researchgate.net/publication/8601826_Pharmacological_Characterization_of_AC-90179_2-4-Methoxyphenyl-N-4-methyl-benzyl-N-1-methyl-piperidin-4-yl-acetamide_Hydrochloride_A_Selective_Serotonin_2A_Receptor_Inverse_Agonist
https://pubmed.ncbi.nlm.nih.gov/15102927/
https://www.benchchem.com/product/b1662165?utm_src=pdf-body
https://www.researchgate.net/publication/8601826_Pharmacological_Characterization_of_AC-90179_2-4-Methoxyphenyl-N-4-methyl-benzyl-N-1-methyl-piperidin-4-yl-acetamide_Hydrochloride_A_Selective_Serotonin_2A_Receptor_Inverse_Agonist
https://pubmed.ncbi.nlm.nih.gov/15102927/
https://www.researchgate.net/publication/8601826_Pharmacological_Characterization_of_AC-90179_2-4-Methoxyphenyl-N-4-methyl-benzyl-N-1-methyl-piperidin-4-yl-acetamide_Hydrochloride_A_Selective_Serotonin_2A_Receptor_Inverse_Agonist
https://pubmed.ncbi.nlm.nih.gov/15102927/
https://www.benchchem.com/product/b1662165?utm_src=pdf-body
https://www.benchchem.com/product/b1662165?utm_src=pdf-body
https://www.benchchem.com/product/b1662165?utm_src=pdf-body
https://www.researchgate.net/publication/8601826_Pharmacological_Characterization_of_AC-90179_2-4-Methoxyphenyl-N-4-methyl-benzyl-N-1-methyl-piperidin-4-yl-acetamide_Hydrochloride_A_Selective_Serotonin_2A_Receptor_Inverse_Agonist
https://pubmed.ncbi.nlm.nih.gov/15102927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3055369/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

AC-90179
(Inverse Agonist)

5-HT2A Receptor
(Constitutive Activity)

activates

Gg/11 Protein <t

ctivates

Phospholipase C
(PLC)

hydrolyzes

Cytpsol

Protein Kinase C
(3N®)

Ca2+ Release

Downstream
Cellular Effects

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

(Acclimatize C57BL/6 Mice)
~

Experiment

Prepare AC-90179 & Habituate Mice in
PCP Solutions Locomotor Chambers

Administer Vehicle or
AC-90179 (i.p.)

Wait 30 min

Administer PCP (3 mg/kg, i.p.)

Record Locomotor Activity
(60 min)

Calculate Total
Distance Traveled

Statistical Analysis
(e.g., ANOVA)

Compare Treatment vs. Control

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1662165?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1662165?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/8601826_Pharmacological_Characterization_of_AC-90179_2-4-Methoxyphenyl-N-4-methyl-benzyl-N-1-methyl-piperidin-4-yl-acetamide_Hydrochloride_A_Selective_Serotonin_2A_Receptor_Inverse_Agonist
https://pubmed.ncbi.nlm.nih.gov/15102927/
https://pubmed.ncbi.nlm.nih.gov/15102927/
https://pubmed.ncbi.nlm.nih.gov/15102927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3055369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3055369/
https://www.benchchem.com/product/b1662165#ac-90179-dosage-for-rodent-models
https://www.benchchem.com/product/b1662165#ac-90179-dosage-for-rodent-models
https://www.benchchem.com/product/b1662165#ac-90179-dosage-for-rodent-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

